Cas no 46112-20-3 (2,5-PYRAZINEDICARBONYL DICHLORIDE)

2,5-Pyrazinedicarbonyl dichloride is a highly reactive dicarbonyl chloride derivative of pyrazine, primarily used as a versatile intermediate in organic synthesis. Its key advantage lies in its dual acyl chloride functionality, enabling efficient condensation reactions with nucleophiles such as amines or alcohols to form amides, esters, or heterocyclic compounds. The pyrazine core contributes to its utility in pharmaceutical and agrochemical applications, particularly in the synthesis of bioactive molecules. The compound’s reactivity and stability under controlled conditions make it suitable for precise functionalization in complex molecular frameworks. Proper handling is essential due to its moisture sensitivity and potential for exothermic reactions with protic solvents.
2,5-PYRAZINEDICARBONYL DICHLORIDE structure
46112-20-3 structure
Product Name:2,5-PYRAZINEDICARBONYL DICHLORIDE
CAS No:46112-20-3
MF:C6H2Cl2N2O2
MW:204.998279094696
MDL:MFCD28099739
CID:3249111
PubChem ID:11052753
Update Time:2025-08-10

2,5-PYRAZINEDICARBONYL DICHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 2,5-PYRAZINEDICARBONYL DICHLORIDE
    • Pyrazine-2,5-dicarbonyl Chloride
    • MFCD28099739
    • SCHEMBL11421909
    • 46112-20-3
    • Pyrazine-2,5-dicarbonyl dichloride
    • MDL： MFCD28099739
    • Inchi： 1S/C6H2Cl2N2O2/c7-5(11)3-1-9-4(2-10-3)6(8)12/h1-2H
    • InChI Key： FAVVTWGBRTWHGH-UHFFFAOYSA-N
    • SMILES： ClC(C1C=NC(C(=O)Cl)=CN=1)=O

Computed Properties

  • Exact Mass: 203.9493327Da
  • Monoisotopic Mass: 203.9493327Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.9Ų

2,5-PYRAZINEDICARBONYL DICHLORIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB540574-1 g
Pyrazine-2,5-dicarbonyl chloride; .
 46112-20-3
1g
 €425.90 2023-04-14
abcr
AB540574-250 mg
Pyrazine-2,5-dicarbonyl chloride, 90%; .
 46112-20-3 90%
250MG
 €325.90 2023-07-11
abcr
AB540574-500 mg
Pyrazine-2,5-dicarbonyl chloride, 90%; .
 46112-20-3 90%
500MG
 €463.90 2023-07-11
abcr
AB540574-250mg
Pyrazine-2,5-dicarbonyl chloride, 90%; .
 46112-20-3 90%
250mg
 €328.20 2025-04-18
abcr
AB540574-500mg
Pyrazine-2,5-dicarbonyl chloride, 90%; .
 46112-20-3 90%
500mg
 €464.80 2025-04-18

2,5-PYRAZINEDICARBONYL DICHLORIDE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:46112-20-3)2,5-PYRAZINEDICARBONYL DICHLORIDE
Order Number:A1161247
Stock Status:in Stock
Quantity:250mg/500mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:05
Price ($):194.0/275.0
Email:sales@amadischem.com

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46112-20-3 (2,5-PYRAZINEDICARBONYL DICHLORIDE) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:46112-20-3)2,5-PYRAZINEDICARBONYL DICHLORIDE
A1161247
Purity:99%/99%
Quantity:250mg/500mg
Price ($):194.0/275.0
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